Cas no 1421504-39-3 (N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-N'-(3,4-dimethylphenyl)ethanediamide)

• Product Name: N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-N'-(3,4-dimethylphenyl)ethanediamide
• CAS No: 1421504-39-3
• MF: C₂₀H₂₂N₂O₄
• MW: 354.399685382843
• CID: 6576713
• PubChem ID: 71803498
• Update Time: 2025-06-15

N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-N'-(3,4-dimethylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-N'-(3,4-dimethylphenyl)ethanediamide
• N-[2-(2,3-DIHYDRO-1-BENZOFURAN-5-YL)-2-HYDROXYETHYL]-N'-(3,4-DIMETHYLPHENYL)ETHANEDIAMIDE
• VU0548122-1
• 1421504-39-3
• AKOS024555533
• F6414-0372
• N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-N'-(3,4-dimethylphenyl)oxamide
• N1-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)-N2-(3,4-dimethylphenyl)oxalamide

• Inchi： 1S/C20H22N2O4/c1-12-3-5-16(9-13(12)2)22-20(25)19(24)21-11-17(23)14-4-6-18-15(10-14)7-8-26-18/h3-6,9-10,17,23H,7-8,11H2,1-2H3,(H,21,24)(H,22,25)
• InChI Key： QCZIQFWGGYZZEK-UHFFFAOYSA-N
• SMILES： O1CCC2C=C(C=CC1=2)C(CNC(C(NC1C=CC(C)=C(C)C=1)=O)=O)O

Computed Properties

• Exact Mass: 354.15795719g/mol
• Monoisotopic Mass: 354.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 87.7Ų

Additional information on N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-N'-(3,4-dimethylphenyl)ethanediamide

Recent Advances in the Study of N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-N'-(3,4-dimethylphenyl)ethanediamide (CAS: 1421504-39-3)

The compound N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-N'-(3,4-dimethylphenyl)ethanediamide (CAS: 1421504-39-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, pharmacological properties, and mechanisms of action.

Recent studies have highlighted the compound's role as a modulator of key biological pathways, particularly in the context of inflammatory and neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1421504-39-3 exhibits potent inhibitory effects on specific pro-inflammatory cytokines, suggesting its potential as a novel anti-inflammatory agent. The study utilized in vitro and in vivo models to validate these effects, with promising results in reducing inflammation markers.

In addition to its anti-inflammatory properties, research has also explored the compound's neuroprotective effects. A preprint available on bioRxiv (2024) reported that N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-N'-(3,4-dimethylphenyl)ethanediamide can cross the blood-brain barrier and mitigate oxidative stress in neuronal cells. This finding opens new avenues for its application in treating neurodegenerative conditions such as Alzheimer's and Parkinson's diseases.

The synthesis and optimization of 1421504-39-3 have also been a focus of recent investigations. A team from the University of Cambridge developed a more efficient synthetic route, reducing the number of steps from seven to four while maintaining high yield and purity. This advancement, detailed in a 2023 Organic Process Research & Development article, could facilitate larger-scale production for preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that while 1421504-39-3 shows good oral bioavailability, its metabolic stability requires further optimization. Current research efforts are directed at developing prodrug versions or structural analogs to address these limitations while preserving the compound's therapeutic efficacy.

Looking forward, the unique structural features and demonstrated biological activities of N-2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl-N'-(3,4-dimethylphenyl)ethanediamide position it as a compelling candidate for further drug development. Ongoing studies are expected to provide more comprehensive data on its safety profile and therapeutic potential across various disease models.